Cas no 1214340-08-5 (2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine)

• Product Name: 2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine
• CAS No: 1214340-08-5
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 4909317
• Update Time: 2025-08-05

2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-nitro-5-(pyridin-4-yl)pyridine
• 2-methoxy-3-nitro-5-pyridin-4-ylpyridine
• 2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H9N3O3/c1-17-11-10(14(15)16)6-9(7-13-11)8-2-4-12-5-3-8/h2-7H,1H3
• InChI Key： GPNDARSGPQUTPG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C=N1)C1C=CN=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine

2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine: A Comprehensive Overview

The compound CAS No. 1214340-08-5, also known as 2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methoxy group at position 2, a nitro group at position 3, and a pyridinyl group at position 5. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The nitro group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule, which can influence its bioactivity. Additionally, the methoxy group introduces steric hindrance and enhances solubility, making it more amenable for biological assays.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have facilitated the construction of the pyridinyl group at position 5 with greater efficiency. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

The physical and chemical properties of CAS No. 1214340-08-5 have been extensively studied to understand its behavior under various conditions. The compound exhibits good thermal stability, with a decomposition temperature exceeding 200°C under inert conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for solution-based reactions. Furthermore, spectroscopic analyses, including UV-vis and NMR spectroscopy, have provided insights into its electronic structure and intermolecular interactions.

In materials science, 2-Methoxy-3-nitro-5-(pyridin-4-yl)pyridine has shown promise as a building block for constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). The presence of multiple coordinating groups allows for versatile interactions with metal ions, leading to the formation of porous structures with potential applications in gas storage and catalysis. Recent research has demonstrated its ability to form stable MOFs with high surface areas, which could be utilized in environmental remediation technologies.

The environmental impact of this compound has also been a topic of interest. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term effects on ecosystems and biodegradability under various environmental conditions.

In conclusion, CAS No. 1214340-08-5, or 2-Methoxy-3-nitro-5-(pyridin-4-yli)pyridine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in both academia and industry.